2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(3-chlorophenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C24H18ClNO6S
• Molecular Weight: 483.9 g/mol
• IUPAC Name: [2-oxo-2-[4-(thiophene-2-carbonyloxy)phenyl]ethyl] 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C24H18ClNO6S/c25-17-3-1-4-18(12-17)26-13-16(11-22(26)28)23(29)31-14-20(27)15-6-8-19(9-7-15)32-24(30)21-5-2-10-33-21/h1-10,12,16H,11,13-14H2
• InChI Key: ZZYBOMWDSLBYJY-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)C2=CC(=CC=C2)Cl)C(=O)OCC(=O)C3=CC=C(C=C3)OC(=O)C4=CC=CS4

Description

2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(3-chlorophenyl)-5-oxo-3-pyrrolidinecarboxylate, also known as THAL or Thalidomide, is a synthetic organic compound with a complex chemical structure. It was first developed in the 1950s as a sedative and anti-nausea medication but was later found to have a range of other therapeutic applications.

Scientific Research Applications

2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(3-chlorophenyl)-5-oxo-3-pyrrolidinecarboxylate has been extensively studied for its therapeutic potential in various diseases, including cancer, autoimmune disorders, and inflammatory conditions. It has been shown to have anti-inflammatory, immunomodulatory, and anti-angiogenic effects. This compound has been used in the treatment of multiple myeloma, a type of blood cancer, and has shown promising results in clinical trials for other cancers, including prostate cancer and pancreatic cancer. It has also been used to treat inflammatory conditions such as Crohn's disease and rheumatoid arthritis.

Mechanism of Action

The exact mechanism of action of 2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(3-chlorophenyl)-5-oxo-3-pyrrolidinecarboxylate is not fully understood, but it is believed to involve multiple pathways. This compound has been shown to inhibit the production of inflammatory cytokines such as TNF-alpha and IL-6, which play a role in many diseases. It also has anti-angiogenic effects, which may contribute to its anti-cancer properties. This compound has been shown to modulate the activity of immune cells, including T cells and natural killer cells, which may contribute to its immunomodulatory effects.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, including anti-inflammatory, immunomodulatory, and anti-angiogenic effects. It has been shown to reduce the production of inflammatory cytokines, inhibit the growth of blood vessels, and modulate the activity of immune cells. This compound has also been shown to have anti-tumor effects, both in vitro and in vivo.

Advantages and Limitations for Lab Experiments

2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(3-chlorophenyl)-5-oxo-3-pyrrolidinecarboxylate has several advantages for lab experiments, including its well-established synthesis method and its broad range of therapeutic applications. However, this compound is a complex compound with a range of biochemical and physiological effects, which can make it challenging to study. This compound also has limitations, including its potential toxicity and the need for high purity in synthesis.

Future Directions

There are many potential future directions for 2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(3-chlorophenyl)-5-oxo-3-pyrrolidinecarboxylate research, including the development of new formulations and delivery methods, the investigation of its mechanisms of action, and the exploration of its potential therapeutic applications in other diseases. This compound has shown promising results in clinical trials for various cancers, and further research is needed to determine its optimal use in these conditions. Additionally, this compound has potential applications in other inflammatory and autoimmune diseases, and further research is needed to explore these possibilities.
Conclusion:
This compound, or this compound, is a complex synthetic organic compound with a range of therapeutic applications. Its anti-inflammatory, immunomodulatory, and anti-angiogenic effects have made it a promising candidate for the treatment of various diseases, including cancer and autoimmune disorders. Although this compound has limitations, including its potential toxicity and the need for high purity in synthesis, there are many potential future directions for research in this area. Further investigation of this compound's mechanisms of action and therapeutic applications may lead to new treatments for a range of diseases.

Synthesis Methods

The synthesis of 2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(3-chlorophenyl)-5-oxo-3-pyrrolidinecarboxylate involves a complex series of chemical reactions starting from phthalic anhydride and 2-amino-2-(2,6-dioxopiperidin-3-yl)acetic acid. The final product is obtained through several steps, including esterification, amidation, and cyclization. The synthesis of this compound is challenging due to its complex structure and the need for high purity.